Cas no 3240-29-7 (1-phenylpent-4-en-1-one)

• Product Name: 1-phenylpent-4-en-1-one
• CAS No: 3240-29-7
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 314796
• PubChem ID: 101362
• Update Time: 2026-05-14

1-phenylpent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-one,1-phenyl-
• 1-phenylpent-4-en-1-one
• 1-phenyl-4-penten-1-one
• 1-phenyl-pent-4-en-1-one
• 3-butenyl phenyl ketone
• 4-Penten-1-one,1-phenyl
• 4-Pentenophenone
• phenyl-(but-3-enyl)-ketone
• 4-Pentenophenone(6CI,7CI,8CI)
• 3-Butenoylbenzene
• 5-Oxo-5-phenyl-1-pentene
• 5-Phenyl-5-oxopent-1-ene
• Lavonax
• NSC 408289
• 3-Butenyl phenylketone

• Inchi： 1S/C11H12O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h2,4-8H,1,3,9H2
• InChI Key： KYGSYTRHCDNSGS-UHFFFAOYSA-N
• SMILES： C1(C(=O)CCC=C)C=CC=CC=1

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6

Experimental Properties

• Density: 0.967
• Boiling Point: 250 ºC
• Flash Point: 99 ºC
• Refractive Index: 1.5345
• PSA: 17.07000
• LogP: 2.83550